Cas no 101080-67-5 (2-(METHYLAMINO)OCTANOIC ACID)

2-(METHYLAMINO)OCTANOIC ACID structure
2-(METHYLAMINO)OCTANOIC ACID structure
Product Name:2-(METHYLAMINO)OCTANOIC ACID
CAS No:101080-67-5
MF:C9H19NO2
MW:173.25266289711
CID:1006570
PubChem ID:12571758
Update Time:2025-04-20

2-(METHYLAMINO)OCTANOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-(METHYLAMINO)OCTANOIC ACID
    • AKOS009941141
    • 101080-67-5
    • SCHEMBL5135063
    • methylaminooctanoic acid
    • EN300-79423
    • BEA08067
    • DTXSID801309336
    • Z446011802
    • 2-(methylamino)octanoicacid
    • MDL: MFCD12047945
    • Inchi: 1S/C9H19NO2/c1-3-4-5-6-7-8(10-2)9(11)12/h8,10H,3-7H2,1-2H3,(H,11,12)
    • InChI Key: JXOCWFZISGFFJB-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCC)NC)=O

Computed Properties

  • Exact Mass: 173.141578849g/mol
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.3Ų

2-(METHYLAMINO)OCTANOIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M287053-10mg
2-(Methylamino)octanoic Acid
101080-67-5
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$ 58.00 2023-09-07
TRC
M287053-50mg
2-(Methylamino)octanoic Acid
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$ 195.00 2023-09-07
TRC
M287053-100mg
2-(Methylamino)octanoic Acid
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$ 322.00 2023-09-07
Enamine
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101080-67-5 95.0%
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$94.0 2025-03-21
Enamine
EN300-79423-0.1g
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101080-67-5 95.0%
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$142.0 2025-03-21
Enamine
EN300-79423-0.25g
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101080-67-5 95.0%
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$202.0 2025-03-21
Enamine
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101080-67-5 95.0%
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$318.0 2025-03-21
Enamine
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101080-67-5 95.0%
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$407.0 2025-03-21
Enamine
EN300-79423-2.5g
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101080-67-5 95.0%
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$798.0 2025-03-21
Enamine
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101080-67-5 95.0%
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